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Compound of Interest

1,2-O-Dilinoleoyl-3-O-Beta-D-
Compound Name:
Galactopyranosylracglycerol

Cat. No.: B12431202

CAS Number: 111187-15-6

An Overview for Researchers, Scientists, and Drug
Development Professionals

This technical guide provides a comprehensive overview of 1,2-O-Dilinoleoyl-3-O-Beta-D-
Galactopyranosylracglycerol, a significant galactolipid with potential applications in various
scientific fields. This document collates available data on its physicochemical properties,
biological relevance, and methodologies for its study, aimed at facilitating further research and
development.

Chemical and Physical Properties

1,2-O-Dilinoleoyl-3-O-Beta-D-Galactopyranosylracglycerol is a glycolipid consisting of a
glycerol backbone esterified with two linoleic acid molecules at the sn-1 and sn-2 positions, and
a [3-D-galactopyranosyl moiety attached at the sn-3 position. Its amphiphilic nature, with a
hydrophilic galactose head and hydrophobic fatty acid tails, is central to its biological functions.

[1][2]

Table 1: Physicochemical Properties of 1,2-O-Dilinoleoyl-3-O-Beta-D-
Galactopyranosylracglycerol
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Property Value Source
CAS Number 111187-15-6 [3]
Molecular Formula C45H78010 [2][3]
Molecular Weight 779.09 g/mol [4]
Physical Description Powder [3]
Purity >98% (by HPLC) [3]

Soluble in Chloroform,
- Dichloromethane, Ethyl
Solubility [31[5]
Acetate, DMSO, Acetone,

Pyridine, Methanol, Ethanol.

Powder: -20°C for up to 3
Storage Conditions years. In solvent: -80°C for 6 [6]

months.

While specific spectral data for this exact compound is not readily available in public
databases, a certificate of analysis for a commercial sample confirms that the NMR data is
"consistent with structure".[3][7] For related galactolipids, Fourier-transform infrared (FTIR)
spectroscopy is a valuable tool for identifying key functional groups.

Table 2: Expected Characteristic FTIR Absorption Bands for Galactolipids

Wavenumber (cm~2) Functional Group

3000-3500 O-H stretching (from galactose hydroxyl groups)
2850-3000 C-H stretching (from fatty acid chains)

~1740 C=0 stretching (from ester linkages)

1000-1200 C-O stretching (from ether and ester linkages)

Biological Significance and Potential Applications
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1,2-O-Dilinoleoyl-3-O-Beta-D-Galactopyranosylracglycerol is a naturally occurring
compound found in the flowers of Magnolia denudata and other plants like Sparganium
stoloniferum.[4] As a monogalactosyldiacylglycerol (MGDG), it is a fundamental component of
chloroplast membranes in plants, playing a crucial role in photosynthesis.[1][2]

The unique structure of this galactolipid has garnered interest for various applications:

o Drug Delivery: Its amphiphilic properties make it a candidate for the formation of liposomes
and other nanoparticles for targeted drug delivery. The galactose moiety can potentially be
recognized by specific lectin receptors on cell surfaces, offering a mechanism for cell-specific
targeting.[1][2]

e Anti-inflammatory and Cytotoxic Potential: While specific studies on this compound are
limited, related galactolipids have demonstrated significant anti-inflammatory and cytotoxic
activities.[8][9] This suggests that 1,2-O-Dilinoleoyl-3-O-Beta-D-
Galactopyranosylracglycerol may also possess these properties, warranting further
investigation.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, and biological evaluation of 1,2-O-
Dilinoleoyl-3-O-Beta-D-Galactopyranosylracglycerol are not extensively published.
However, established methods for similar galactolipids can be adapted.

Isolation and Purification

A general protocol for the extraction and purification of galactolipids from plant material
involves the following steps:

Workflow for Galactolipid Isolation and Purification
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Plant Material (e.g., Magnolia denudata flowers)

l

Solvent Extraction
(e.g., Chloroform:Methanol)

'

Crude Lipid Extract

'

Thin-Layer Chromatography (TLC)
(Silica gel, Chloroform:Methanol:Water)

y

High-Performance Liquid Chromatography (HPLC)
(Reversed-phase column)

l

Pure 1,2-O-Dilinoleoyl-3-O-Beta-D-
Galactopyranosylracglycerol

Protected Glycerol Derivative

Glycosylation Protected Galactosylglycerol

Activated Galactose Donor

Galactosylglycerol

Acylation with Linoleic Acid LA SO

Galactopyranosylracglycerol
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Seed cells in a 96-well plate

'

Incubate for 24h

'

Treat with varying concentrations of the compound

'

Incubate for 48h

'

Add MTT reagent

'

Incubate for 2-4h

'

Add solubilization solution (e.g., DMSO)

'

Measure absorbance at ~570 nm

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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